Cas no 139578-67-9 (1-(2-fluoroethyl)-1H-pyrazole)

• Product Name: 1-(2-fluoroethyl)-1H-pyrazole
• CAS No: 139578-67-9
• MF: C₅H₇FN₂
• MW: 114.120884180069
• MDL: MFCD23972194
• CID: 1289005
• PubChem ID: 18426098
• Update Time: 2025-06-10

1-(2-fluoroethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(2-fluoroethyl)-
• 1-(2-fluoroethyl)-1H-pyrazole
• EN300-232944
• STL584782
• MFCD23972194
• 139578-67-9
• SCHEMBL12181347
• AKOS019264023
• CS-0445960
• 1-(2-FLUOROETHYL)PYRAZOLE

• MDL： MFCD23972194
• Inchi： 1S/C5H7FN2/c6-2-5-8-4-1-3-7-8/h1,3-4H,2,5H2
• InChI Key： FDFBQSXPKJXUMC-UHFFFAOYSA-N
• SMILES： FCCN1C=CC=N1

Computed Properties

• Exact Mass: 114.05941
• Monoisotopic Mass: 114.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(2-fluoroethyl)-1H-pyrazole

Introduction to 1-(2-fluoroethyl)-1H-pyrazole (CAS No. 139578-67-9)

1-(2-fluoroethyl)-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 139578-67-9, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities. The introduction of a fluorine atom at the 2-position of the ethyl group in this molecule imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The structural motif of 1-(2-fluoroethyl)-1H-pyrazole consists of a six-membered aromatic ring system containing two nitrogen atoms, which is characteristic of pyrazole derivatives. The presence of the fluorine substituent enhances the compound's lipophilicity and metabolic stability, attributes that are highly desirable in medicinal chemistry. These properties have led to its exploration as an intermediate in the synthesis of various bioactive molecules, including potential therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated pyrazoles due to their demonstrated efficacy in modulating biological pathways. Studies have highlighted the role of fluorine in influencing enzyme binding affinities and receptor interactions, making fluorinated pyrazoles particularly attractive for developing small-molecule inhibitors. For instance, derivatives of 1-(2-fluoroethyl)-1H-pyrazole have been investigated for their potential in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases.

One notable application of 1-(2-fluoroethyl)-1H-pyrazole is in the development of agrochemicals. Fluorinated heterocycles are known to exhibit enhanced pesticidal and herbicidal properties, owing to their ability to disrupt essential metabolic processes in pests. Researchers have leveraged the structural flexibility of this compound to design novel agrochemicals that target specific enzymatic pathways in weeds and insects while minimizing environmental impact.

The synthesis of 1-(2-fluoroethyl)-1H-pyrazole typically involves multi-step organic reactions, starting from readily available precursors such as ethyl bromide and 2-fluoropyrazole. The introduction of the fluorine atom is often achieved through nucleophilic substitution or metal-catalyzed cross-coupling reactions, which are well-established methodologies in synthetic organic chemistry. The choice of synthetic route depends on factors such as yield optimization, scalability, and purity requirements, which are critical for pharmaceutical applications.

From a computational chemistry perspective, 1-(2-fluoroethyl)-1H-pyrazole has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how the fluorine substituent influences binding affinity and selectivity, aiding in the rational design of next-generation drugs. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to confirm the structural integrity of synthesized derivatives.

The pharmacological profile of 1-(2-fluoroethyl)-1H-pyrazole has been explored across various disease models. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. Furthermore, its ability to interact with DNA-binding proteins has raised interest in its potential applications in oncology research. These findings underscore the versatility of fluorinated pyrazoles as pharmacophores.

In conclusion, 1-(2-fluoroethyl)-1H-pyrazole (CAS No. 139578-67-9) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and biological activities make it a valuable building block for further chemical exploration. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like 1-(2-fluoroethyl)-1H-pyrazole are expected to play an increasingly pivotal role in addressing global health challenges.